Cas no 1338333-96-2 (ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate)
ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1338333-96-2
- Ethyl 3-(2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy)-1H-pyrazole-5-carboxylate
- ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate
-
- Inchi: 1S/C13H9ClF4N2O3/c1-2-22-12(21)9-5-10(20-19-9)23-11-7(14)3-6(4-8(11)15)13(16,17)18/h3-5H,2H2,1H3,(H,19,20)
- InChI Key: UOBVIJWYVPWYNS-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(F)(F)F)C=C(C=1OC1C=C(C(=O)OCC)NN=1)F
Computed Properties
- Exact Mass: 352.0237825g/mol
- Monoisotopic Mass: 352.0237825g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 64.2Ų
ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D557355-1g |
1H-Pyrazole-5-carboxylic acid, 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-, ethyl ester |
1338333-96-2 | 96% | 1g |
$1095 | 2024-05-25 | |
| eNovation Chemicals LLC | D557355-1g |
1H-Pyrazole-5-carboxylic acid, 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-, ethyl ester |
1338333-96-2 | 96% | 1g |
$1095 | 2025-02-19 | |
| eNovation Chemicals LLC | D557355-1g |
1H-Pyrazole-5-carboxylic acid, 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-, ethyl ester |
1338333-96-2 | 96% | 1g |
$1095 | 2025-02-21 |
ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate
Introduction to Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate (CAS No. 1338333-96-2)
Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate, a compound with the CAS number 1338333-96-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of chloro, fluoro, and trifluoromethyl substituents, contribute to its unique chemical properties and biological interactions.
The synthesis and characterization of Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate have been extensively studied in recent years. The introduction of these fluorinated aromatic rings enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for drug development. Specifically, the trifluoromethyl group is known to improve binding affinity to biological targets, while the chloro and fluoro substituents contribute to selective interactions with enzymes and receptors.
In recent years, there has been a surge in research focused on developing novel pyrazole derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate has been identified as a promising candidate in this regard. Studies have demonstrated its efficacy in inhibiting various enzymes and pathways associated with cancer cell proliferation. The compound's ability to modulate key signaling pathways such as MAPK and PI3K has been particularly noteworthy, suggesting its potential as an anticancer agent.
The pharmacokinetic profile of Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate has also been a subject of intense investigation. Preliminary studies indicate that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic therapeutic applications. Additionally, its metabolic stability suggests that it can be administered at lower doses without significant degradation, thereby reducing potential side effects.
The role of fluorine-containing compounds in drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacological properties, including improved binding affinity, metabolic stability, and bioavailability. In the case of Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate, the strategic placement of these fluorine atoms plays a crucial role in its biological activity. The fluoro substituent at the 6-position of the phenoxyl ring contributes to its interaction with biological targets, while the chloro group at the 2-position further enhances its binding specificity.
Ongoing research is exploring the potential applications of Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate in various therapeutic areas beyond oncology. Preliminary findings suggest that it may also exhibit anti-inflammatory properties by modulating key inflammatory pathways. This dual functionality makes it an attractive candidate for developing combination therapies that target both cancer and inflammation.
The synthetic route to Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate has been optimized for scalability and efficiency. The use of advanced synthetic methodologies ensures high yields and purity, making it suitable for preclinical and clinical studies. The compound's structural complexity does not deter chemists from developing efficient synthetic strategies, highlighting its importance in pharmaceutical research.
In conclusion, Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate (CAS No. 1338333-96-2) is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of chloro, fluoro, and trifluoromethyl substituents, contribute to its diverse biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, making it a cornerstone in modern drug development.
1338333-96-2 (ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)